11-Oxomogroside III

• IUPAC Name: (3S,8S,9R,10R,13R,14S,17R)-17-[(2R,5R)-6-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyheptan-2-yl]-4,4,9,13,14-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• InChI: InChI=1S/C48H80O19/c1-21(9-13-31(45(4,5)61)67-43-40(60)37(57)34(54)27(65-43)20-62-41-38(58)35(55)32(52)25(18-49)63-41)22-15-16-46(6)28-12-10-23-24(48(28,8)29(51)17-47(22,46)7)11-14-30(44(23,2)3)66-42-39(59)36(56)33(53)26(19-50)64-42/h10,21-22,24-28,30-43,49-50,52-61H,9,11-20H2,1-8H3/t21-,22-,24-,25-,26-,27-,28+,30+,31-,32-,33-,34-,35+,36+,37+,38-,39-,40-,41-,42+,43+,46+,47-,48+/m1/s1
• InChI Key: DTTRSWYYQQKYKT-KEMCFQJVSA-N
• Canonical SMILES: CC(CCC(C(C)(C)O)OC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)O)O)C3CCC4(C3(CC(=O)C5(C4CC=C6C5CCC(C6(C)C)OC7C(C(C(C(O7)CO)O)O)O)C)C)C
• Isomeric SMILES: C[C@H](CC[C@H](C(C)(C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O)[C@H]3CC[C@@]4([C@@]3(CC(=O)[C@@]5([C@H]4CC=C6[C@H]5CC[C@@H](C6(C)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)C)C)C
• Molecular Formula: C48H80O19
• Molecular Weight: 961.1 g/mol

Description

11-Oxomogroside III is a component of mogrosides, which are glycosylated cucurbitane-type tetracyclic triterpenoid saponins extracted from the fruits of Siraitia grosvenorii. These compounds exhibit a wide range of biological activities and are commercially available worldwide as natural sweeteners. The biosynthesis of mogrosides involves the cyclization of 2,3-oxidosqualene to the triterpenoid skeleton of cucurbitadienol, followed by a series of oxidation reactions catalyzed by cytochromes P450 (P450s) and then glycosylation reactions catalyzed by UDP glycosyltransferases (UGTs) (Zhang et al., 2016).

Synthesis Analysis

The synthesis of related compounds involves intricate steps, including the synthesis of 11-oxa steroids, which are derived from 11-nor 9,12-seco 9-oxo 12-acids. These procedures are applied to the synthesis of analogues like 11-oxaprogesterone, showing enhanced activity in certain biological assays compared to their non-oxa counterparts (Engel et al., 1972).

Molecular Structure Analysis

The structure of related compounds, such as 11-oxaerothionin, is elucidated using detailed spectroscopic analysis and chemical conversion techniques. These structures exhibit pronounced and selective antitumor activity, demonstrating the importance of molecular structure in biological function (Acosta & Rodríguez, 1992).

Chemical Reactions and Properties

In related research, the oxidation of cucurbitadienol by CYP87D18 is crucial for the transformation into mogrol, a precursor in mogroside synthesis. This multifunctional enzyme catalyzes the oxidation at C-11 to produce 11-oxo cucurbitadienol, illustrating the complexity of chemical reactions involved in the biosynthesis of compounds like this compound (Zhang et al., 2016).

Physical Properties Analysis

The physical properties of related oxo compounds are studied through crystallography and NMR techniques, highlighting the importance of physical structure in understanding chemical reactivity and stability. For instance, the synthesis and characterization of complexes can elucidate the coordination geometry and stability of these compounds in various states (Gaunt et al., 2003).

Chemical Properties Analysis

The chemical properties of compounds like this compound can be inferred from studies on similar oxo-bridged complexes, which reveal correlations between optical and magnetic properties and the basicity of the oxo bridge. Such studies are crucial for understanding the reactivity and potential applications of these compounds (Morsing et al., 2014).

Scientific Research Applications

11-Oxomogroside III has a wide range of scientific research applications:

Chemistry: Used as a natural sweetener and a model compound for studying glycoside chemistry.

Biology: Investigated for its antioxidant, anti-inflammatory, and anti-tumor properties.

Medicine: Potential therapeutic agent for diabetes, obesity, and cancer.

Industry: Used in the food and beverage industry as a natural sweetener.

Safety and Hazards

The safety data sheet for 11-Oxomogroside III suggests that it should be handled with care. In case of contact with eyes or skin, flush with plenty of water. If ingested or inhaled, seek medical attention.

Future Directions

The future directions for the study of 11-Oxomogroside III could involve further exploration of its biotransformation, as well as its potential applications in various fields.

Mechanism of Action

The mechanism of action of 11-Oxomogroside III involves its interaction with various molecular targets and pathways:

Antioxidant Activity: Scavenges free radicals and reduces oxidative stress.

Anti-inflammatory Activity: Inhibits pro-inflammatory cytokines and enzymes.

Anti-tumor Activity: Induces apoptosis and inhibits proliferation of cancer cells.

Biochemical Analysis

Biochemical Properties

11-Oxomogroside III plays a crucial role in biochemical reactions, particularly due to its interaction with various enzymes and proteins. It has been shown to exhibit antioxidative and anti-inflammatory properties . The compound interacts with enzymes such as β-glucosidase, which facilitates the hydrolysis of glycosidic bonds, releasing mogrol and glucose . Additionally, this compound interacts with proteins involved in cellular signaling pathways, modulating their activity and contributing to its biological effects.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to modulate the activity of key signaling molecules such as AKT and mTOR, which are involved in cell growth and survival . Furthermore, this compound affects gene expression by regulating transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It acts as an inhibitor of certain enzymes, such as β-glucosidase, by binding to their active sites and preventing substrate access . This inhibition leads to a decrease in the hydrolysis of glycosidic bonds, affecting the availability of glucose and other metabolites. Additionally, this compound modulates gene expression by interacting with transcription factors and other regulatory proteins, altering their activity and leading to changes in cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under controlled conditions, but its activity may decrease over extended periods due to degradation . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of signaling pathways and gene expression . The extent of these effects may vary depending on the specific experimental conditions and the duration of exposure.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to exhibit beneficial effects, such as antioxidative and anti-inflammatory activities . At higher doses, this compound may induce toxic or adverse effects, including cellular apoptosis and disruption of normal cellular processes . These threshold effects highlight the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound is metabolized by enzymes such as β-glucosidase, which hydrolyzes the glycosidic bonds, releasing mogrol and glucose . This metabolic process affects the availability of glucose and other metabolites, influencing cellular metabolism and function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the localization and accumulation of the compound in target tissues, where it exerts its biological effects . The transport and distribution of this compound are crucial for its therapeutic potential, as they determine the compound’s bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms ensure that this compound reaches its intended sites of action, where it can interact with target biomolecules and exert its effects on cellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 11-Oxomogroside III typically involves the extraction and purification from the monk fruit. The extraction process often uses solvents like ethanol or carbon dioxide . The purification process may involve high-performance liquid chromatography (HPLC) to isolate the specific glycoside .

Industrial Production Methods: Industrial production of this compound involves large-scale extraction from monk fruit, followed by purification using advanced chromatographic techniques . The process is optimized to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 11-Oxomogroside III undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the glycoside moieties.

Substitution: Substitution reactions can occur at specific positions on the cucurbitane skeleton.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound .

Comparison with Similar Compounds

11-Oxomogroside III is unique among mogrosides due to its specific structure and properties. Similar compounds include:

• Mogroside IIe
• Mogroside III
• 11-Oxomogroside IIIE
• Mogroside IV
• 11-Oxomogroside IV
• Mogroside V
• 11-Oxomogroside V

These compounds share a similar cucurbitane skeleton but differ in the number and position of glycoside moieties, which influence their sweetness and biological activities .